2-(2,4,6-Trimethylphenylimino)thiazolidine

• IUPAC Name: N-(2,4,6-trimethylphenyl)-4,5-dihydro-1,3-thiazol-2-amine
• InChI: InChI=1S/C12H16N2S/c1-8-6-9(2)11(10(3)7-8)14-12-13-4-5-15-12/h6-7H,4-5H2,1-3H3,(H,13,14)
• InChI Key: QWVGZWUWCYGDGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC2=NCCS2)C
• Molecular Formula: C12H16N2S
• Molecular Weight: 220.34 g/mol

Description

“2-(2,4,6-Trimethylphenylimino)thiazolidine” is a derivative of thiazolidine. Thiazolidine motifs are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds having sulfur at the first position and nitrogen at the third position. The presence of sulfur enhances their pharmacological properties, and therefore, they are used in the synthesis of valuable organic combinations.

Synthesis Analysis

Thiazolidine derivatives have been synthesized using various approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry. These methods have been employed to improve their selectivity, purity, product yield, and pharmacokinetic activity.

Molecular Structure Analysis

Thiazolidine is a five-membered heterocycle system having the formula C3H7NS containing one nitrogen and one sulfur atom. In the thiazolidine nucleus, a large number of substitutions are possible on 2, 4, and 5 positions responsible for enhancing the compound’s pharmaceutical importance.

Chemical Reactions Analysis

Thiazolidine derivatives have been obtained from various reactions. For example, they were obtained from 4-((2,4-dioxothiazolidin-5-ylidene)methyl)benzohydrazide and aliphatic or aromatic acids in the presence of POCl3. Another example is the fast reaction kinetics between 1,2-aminothiols and aldehydes, which afforded a thiazolidine product that remains stable and did not require any catalyst.

Mechanism of Action

Thiazolidine derivatives exhibit their biological activity through various mechanisms. For instance, they exhibit their hypoglycemic activity by improving insulin resistance through PPAR-γ receptor activation. They exhibit their antimicrobial action by inhibiting cytoplasmic Mur ligases. They exhibit their antioxidant action by scavenging reactive oxygen species (ROS).

Future Directions

Thiazolidine derivatives have diverse therapeutic and pharmaceutical activity and are used in probe design. The novel synthesis of thiazolidine derivatives using various agents is discussed with respect to yield, purity, selectivity, and pharmacokinetic activity. The accessible clinical applications in various biological targets are critically reviewed. These data provide useful information for designing next-generation drug candidates. Developing multifunctional drugs and improving their activity should be a focus of research.